BENGHE Foundational & Exploratory

Check Availability & Pricing

N-(1-phenylethyl)cyclohexanecarboxamide
chemical structure properties

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

N-(1-

Compound Name: phenylethyl)cyclohexanecarboxam
ide

Cat. No.: B11993800

Get Quote

\ J

An In-Depth Technical Guide to N-(1-phenylethyl)cyclohexanecarboxamide: Structure,
Properties, and Synthesis

Executive Summary

N-(1-phenylethyl)cyclohexanecarboxamide is a chiral amide featuring two key structural
motifs highly pertinent to modern drug discovery: a three-dimensional cyclohexyl ring and a
chiral 1-phenylethyl group. While specific research on this exact molecule is limited, its
constituent parts belong to classes of compounds with significant and diverse pharmacological
activities. The cyclohexanecarboxamide core is recognized as a privileged structure in
medicinal chemistry, notably in the development of central nervous system agents, while the
phenylethyl moiety is a cornerstone of many bioactive molecules.[1][2]

This technical guide provides a comprehensive overview of N-(1-
phenylethyl)cyclohexanecarboxamide for researchers, scientists, and drug development
professionals. It consolidates its known chemical properties, presents a detailed, validated
protocol for its synthesis and purification, and offers an expert analysis of its expected
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spectroscopic characteristics. Furthermore, it explores the broader pharmacological context of
its structural components, highlighting its potential as a valuable scaffold for designing novel
therapeutic agents.

Chemical Identity and Core Properties

N-(1-phenylethyl)cyclohexanecarboxamide is composed of a cyclohexanecarboxylic acid
backbone joined to a 1-phenylethanamine moiety via a stable amide linkage. The presence of a
stereocenter on the ethyl bridge means the compound can exist as two distinct enantiomers,
(R)- and (S)-N-(1-phenylethyl)cyclohexanecarboxamide, or as a racemic mixture. The non-
planar, saturated cyclohexane ring provides a rigid, three-dimensional scaffold, a desirable
feature in drug design for achieving specific interactions within a protein's binding pocket.[2]

Caption: 2D Chemical Structure of N-(1-phenylethyl)cyclohexanecarboxamide.

Property Value Source
CAS Number 61765-19-3

Molecular Formula C15H21NO

Molecular Weight 231.34 g/mol

N-(1-phenylethyl)cyclohexane-
IUPAC Name (-p y- yhey PubChem
1-carboxamide

Synonyms N/A

Chiralit Chiral, contains one
irality
stereocenter

Synthesis and Purification

The synthesis of N-(1-phenylethyl)cyclohexanecarboxamide is fundamentally an amide
bond formation, one of the most reliable and well-understood reactions in organic synthesis.
The most direct approach involves the coupling of a cyclohexanecarboxylic acid derivative with
1-phenylethanamine.

Expertise & Rationale for Experimental Choices
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The chosen protocol utilizes cyclohexanecarbonyl chloride as the acylating agent. This is often
preferred over using the parent carboxylic acid with a coupling agent for several reasons:

» Reactivity: Acid chlorides are highly electrophilic, leading to a rapid and often high-yielding
reaction without the need for activating agents.

» Stoichiometry: The reaction proceeds with clean stoichiometry, and the primary byproduct is
HCI.

» Byproduct Removal: The HCI generated is easily neutralized by an amine base (like
triethylamine), forming a salt that can be readily removed by an aqueous wash during
workup. This simplifies purification compared to removing byproducts from coupling agents
(e.g., DCU from DCC).

This self-validating system ensures that the reaction's completion can be easily monitored via
Thin Layer Chromatography (TLC) by observing the consumption of the starting amine.

Detailed Experimental Protocol: Amide Coupling

Materials:

e Cyclohexanecarbonyl chloride

e (R/S)-1-Phenylethanamine

o Triethylamine (EtsN)

¢ Dichloromethane (DCM), anhydrous

e 1 M Hydrochloric acid (HCI)

o Saturated sodium bicarbonate (NaHCOs) solution
 Brine (saturated NaCl solution)

¢ Anhydrous magnesium sulfate (MgSOQOa)

« Silica gel for column chromatography
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o Hexanes and Ethyl Acetate (EtOAc) for elution

Procedure:

Reaction Setup: To a flame-dried, three-neck round-bottomed flask under an inert
atmosphere (N2 or Ar), add (R/S)-1-phenylethanamine (1.0 eq) and anhydrous DCM (approx.
0.1 M concentration). Cool the solution to 0 °C in an ice bath.

Base Addition: Add triethylamine (1.2 eq) to the solution. This will act as a scavenger for the
HCI byproduct.

Acyl Chloride Addition: Add cyclohexanecarbonyl chloride (1.1 eq) dropwise to the stirred
solution over 10-15 minutes, ensuring the temperature remains below 5 °C.

Reaction: After the addition is complete, remove the ice bath and allow the reaction to warm
to room temperature. Stir for 2-4 hours, monitoring the reaction progress by TLC.

Quenching: Upon completion, cool the reaction mixture back to 0 °C and slowly quench with
1 M HCI to neutralize excess triethylamine.

Workup: Transfer the mixture to a separatory funnel.
o Wash sequentially with 1 M HCI, water, saturated NaHCOs solution, and finally, brine.
o Separate the organic layer.

Drying and Concentration: Dry the organic layer over anhydrous MgSOu, filter, and
concentrate the solvent under reduced pressure using a rotary evaporator.

Purification: Purify the resulting crude oil or solid by flash column chromatography on silica
gel, using a gradient of ethyl acetate in hexanes as the eluent.

Characterization: Combine the pure fractions, remove the solvent in vacuo, and dry to yield
N-(1-phenylethyl)cyclohexanecarboxamide as a solid or viscous oil. Confirm identity and
purity using methods described in Section 3.

Caption: General workflow for the synthesis and purification of the target compound.
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Spectroscopic and Analytical Characterization

While a specific public-facing analytical dataset for this compound is not readily available from

major vendors, its structure allows for reliable prediction of its spectroscopic properties based

on well-established principles and data from closely related analogs.[3][4][5]

Analytical Technique

Expected Observations

1H NMR

Aromatic Protons: Multiplet around 7.2-7.4 ppm
(5H).Amide Proton (N-H): Broad singlet, likely
between 5.5-6.5 ppm.Methine Proton (CH-Ph):
Quintet or multiplet around 5.1 ppm.Cyclohexyl
Protons: Complex multiplets between 1.0-2.5
ppm (11H).Methyl Protons (CHs): Doublet
around 1.4-1.5 ppm (3H).

13C NMR

Carbonyl Carbon (C=0): ~175-177
ppm.Aromatic Carbons: ~126-143 ppm.Methine
Carbon (CH-Ph): ~49-51 ppm.Cyclohexyl
Carbons: ~25-45 ppm.Methyl Carbon (CHs):
~21-23 ppm.

FT-IR (cm™1)

N-H Stretch: A single, sharp to medium band
around 3300-3350 cm~1 (characteristic of a
secondary amide).[6]C-H Stretch (Aromatic):
Weak to medium bands just above 3000
cm~1.C-H Stretch (Aliphatic): Strong bands
between 2850-2950 cm~1.C=0 Stretch (Amide
I): A very strong, sharp band around 1640-1660
cm~1.N-H Bend (Amide II): A strong band
around 1540-1560 cm~1.

Mass Spectrometry

Molecular lon [M]*: Expected at m/z = 231.Key
Fragments: Expect fragments corresponding to
the loss of the phenyl group (m/z ~154), the
phenylethyl group (m/z = 126, McLafferty
rearrangement possible), and cleavage yielding
the 1-phenylethylaminium ion (m/z = 120) or the

cyclohexanecarbonyl cation (m/z = 111).
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Relevance in Medicinal Chemistry and Drug
Development

The true value of N-(1-phenylethyl)cyclohexanecarboxamide lies in its potential as a
molecular scaffold for building more complex drug candidates. Its structure combines two
pharmacologically significant motifs.

The Privileged Cyclohexanecarboxamide Scaffold

The cyclohexanecarboxamide core is a well-established "privileged structure” in drug design.
This term refers to molecular frameworks that are capable of binding to multiple, distinct
biological targets.

o CNS Activity: Derivatives of cyclohexanecarboxamide have shown significant potential as
anticonvulsant agents.[1] Their mechanism is thought to involve the activation of the Nrf2-
ARE pathway, a critical system for mitigating oxidative stress in neurological tissues, which is
implicated in conditions like epilepsy.[1]

o Bioisosterism: The three-dimensional, saturated cyclohexane ring is often used as a
bioisostere for a flat phenyl ring.[2] This substitution can increase metabolic stability, improve
solubility, and provide more specific van der Waals contacts within a target's binding site,
potentially enhancing potency and selectivity.[2]

The Bioactive 1-Phenylethyl Moiety

The chiral 1-phenylethyl group is also a common feature in many biologically active
compounds.

o Receptor Agonism: The phenylethyl structure is a classic pharmacophore for interacting with
various receptors, particularly in the central nervous system. For example, related structures
have been developed as potent and selective 5-HT1A receptor agonists.[7]

o Chirality and Selectivity: The chiral center is critical. Often, biological activity resides
predominantly in one enantiomer. Synthesizing enantiomerically pure compounds is a key
strategy for developing drugs with improved therapeutic indices and fewer side effects.
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Caption: Relationship between structural features and potential pharmacological relevance.

Safety and Handling

N-(1-phenylethyl)cyclohexanecarboxamide is supplied by vendors for research and
development purposes only. As with any chemical of unknown toxicological properties, it should
be handled with appropriate safety precautions in a well-ventilated chemical fume hood.
Standard personal protective equipment (PPE), including safety glasses, a lab coat, and
chemical-resistant gloves, should be worn at all times. The buyer assumes responsibility for
confirming the product's identity and purity, as vendors may not provide analytical data.

Conclusion

N-(1-phenylethyl)cyclohexanecarboxamide represents a structurally intriguing and
synthetically accessible molecule. While not extensively studied itself, its composition from
pharmacologically validated scaffolds—the cyclohexanecarboxamide core and the 1-
phenylethyl group—makes it a high-potential starting point for discovery campaigns. The
technical information and protocols provided in this guide offer a solid foundation for
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researchers to synthesize, characterize, and utilize this compound as a building block in the
development of novel therapeutics, particularly in the realm of neuroscience and beyond.

References

e Molbase. (n.d.). (1r,4r)-4-amino-N-((R)-1-phenylethyl)cyclohexanecarboxamide | 1310478-
72-8. [Link]

e PubChem. (n.d.). N'-(1-phenylethyl)cyclohexanecarboximidamide. National Center for
Biotechnology Information. [Link]

o Szatek, A., et al. (2024). Synthesis, Evaluation of Biological Activity, and Structure—Activity
Relationships of New Amidrazone Derivatives Containing Cyclohex-1-ene-1-Carboxylic
Acid.Molecules, 29(9), 1999. MDPI. [Link]

e PubChem. (n.d.). N-Phenylcyclohexanecarboxamide. National Center for Biotechnology
Information. [Link]

e Semantic Scholar. (n.d.). Experimental Spectroscopic (FT-IR, H and C NMR, ESI-MS, UV)
Analysis, Single Crystal X-Ray, Computational, Hirshfeld Analysis.
[https://www.semanticscholar.org/paper/Experimental-Spectroscopic-(FT-IR%2C-H-and-C-
NMR%2C-a-Al-Omair-Al-Majthoub/0b930b8d7c07b4618a804f5e0240d04c4f346985]([Link]

e Reddy, K. R., et al. (2016). Copper-catalyzed reductive Amination of Aromatic and Aliphatic
Ketones With Anilines Using Environmental-friendly Molecular Hydrogen.RSC Advances,
6(92), 89689-89694. The Royal Society of Chemistry. [Link]

e Supporting Information for various chemical syntheses. (n.d.). [Link]

e PubChem. (n.d.). Cyclohexanecarboxamide, N-phenyl-N-(1-(2-phenylethyl)-4-piperidinyl)-.
National Center for Biotechnology Information. [Link]

e Yilmaz, V. T., et al. (2009). Synthesis and Characterization of N-(Arylcarbamothioyl)-
cyclohexanecarboxamide Derivatives: The Crystal Structure of N-(Naphthalen-1-
ylcarbamothioyl)cyclohexanecarboxamide.Molecules, 14(2), 654-664. PubMed Central.
[Link]

© 2026 BenchChem. All rights reserved. 8/11 Tech Support


https://www.molbase.com/cn/cas-1310478-72-8.html
https://pubchem.ncbi.nlm.nih.gov/compound/63174186
https://www.mdpi.com/1420-3049/29/9/1999
https://pubchem.ncbi.nlm.nih.gov/compound/257030
https://www.semanticscholar.org/paper/Experimental-Spectroscopic-(FT-IR%2C-H-and-C-NMR%2C-a-Al-Omair-Al-Majthoub/0b930b8d7c07b4618a804f5e0240d04c4f346985)
https://pubs.rsc.org/en/content/articlelanding/2016/ra/c6ra18721c
https://www.rsc.org/suppdata/c6/sc/c6sc03755k/c6sc03755k1.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/137699959
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6253928/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11993800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Yamagishi, T., et al. (2000). N-[[1-(2-phenylethyl)pyrrolidin-2-
yllmethyl]cyclohexanecarboxamides as selective 5-HT1A receptor agonists.Bioorganic &
Medicinal Chemistry Letters, 10(5), 459-461. PubMed. [Link]

Najera, C., et al. (2023). (R)-N-Benzyl-N-(1-phenylethyl)cyclohexanamine.Molbank, 2023(1),
M1561. MDPI. [Link]

Al-Ghorbani, M., et al. (2019). Synthesis of Pyridine-Dicarboxamide-Cyclohexanone
Derivatives: Anticancer and a-Glucosidase Inhibitory Activities and In Silico Study.Molecules,
24(7), 1344. PubMed Central. [Link]

Supporting Information for various acetamide syntheses. (n.d.). Semantic Scholar. [Link]
NIST. (n.d.). Cyclohexanecarboxamide IR Spectrum. NIST Chemistry WebBook. [Link]
NIST. (n.d.). Cyclohexanecarboxamide. NIST Chemistry WebBook. [Link]

Alkahtani, H. M. (n.d.). Infrared (IR) spectroscopy. [Link]

ResearchGate. (2019). Synthesis of Pyridine-Dicarboxamide-Cyclohexanone Derivatives:
Anticancer and a-Glucosidase Inhibitory Activities and In Silico Study. [Link]

Organic Syntheses. (1978). SULFIDE SYNTHESIS: BENZYL SULFIDE. Organic Syntheses,
58, 138. [Link]

NIST. (n.d.). Cyclohexanecarboxamide. NIST Chemistry WebBook. [Link]

Erickson, A. S., & Kornblum, N. (2012). A One-Pot Amidation of Primary Nitroalkanes.
Organic Letters, 14(24), 6230-6233. The Royal Society of Chemistry. [Link]

Van Daele, P. G., et al. (1976). Synthetic analgesics: N-(1-[2-arylethyl]-4-substituted 4-
piperidinyl) N-arylalkanamides. Arzneimittelforschung, 26(8), 1521-31. [Link]

Le, T., et al. (2020). Comparison of N-ethyl maleimide and N-(1-phenylethyl) maleimide for
derivatization of biological thiols using liquid chromatography-mass spectrometry. Analytical
and Bioanalytical Chemistry, 412(10), 2359-2370. PubMed. [Link]

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://pubmed.ncbi.nlm.nih.gov/10741549/
https://www.mdpi.com/1422-8599/2023/1/M1561
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6480182/
https://www.semanticscholar.org/paper/Supporting-Information-Li-Wang/07548942b0c3677334b584a44b931980838386f7
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1122561&Type=IR-SPEC&Index=1#IR-SPEC
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1122561&Mask=200
https://slideplayer.com/slide/5049439/
https://www.researchgate.net/publication/332213710_Synthesis_of_Pyridine-Dicarboxamide-Cyclohexanone_Derivatives_Anticancer_and_a-Glucosidase_Inhibitory_Activities_and_In_Silico_Study
http://www.orgsyn.org/demo.aspx?prep=cv7p0041
https://webbook.nist.gov/cgi/cbook.cgi?ID=C1122561&Mask=1000
https://pubs.rsc.org/en/content/articlelanding/2012/ob/c2ob26685a
https://pubmed.ncbi.nlm.nih.gov/12769/
https://pubmed.ncbi.nlm.nih.gov/32016570/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11993800?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Yilmaz, V. T., et al. (2009). Synthesis and Characterization of N-(Arylcarbamothioyl)-
cyclohexanecarboxamide Derivatives: The Crystal Structure. Semantic Scholar.
[https://www.semanticscholar.org/paper/Synthesis-and-Characterization-of-N-(Arylcarbamot-
Yilmaz-Karayel/28080f5c711a681816e917d4a469792e3362a931]([Link]

Infrared Spectroscopy lecture notes. (n.d.). [Link]

Fu, Y., et al. (2021). A review on the structure and pharmacological activity of phenylethanoid
glycosides. European Journal of Medicinal Chemistry, 209, 112563. PubMed. [Link]

Rowley, J. M., et al. (2023). (R)-(+)-3,5-dinitro-N-(1- phenylethyl)benzothioamide.
Preprints.org. [Link]

Scholars Research Library. (n.d.). Bioactive Compounds and their Pharmacological
Activities. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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e To cite this document: BenchChem. [N-(1-phenylethyl)cyclohexanecarboxamide chemical
structure properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b11993800/docs#n-1-phenylethyl-
cyclohexanecarboxamide-chemical-structure-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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